N-(benzo[b]thiophen-5-yl)-4-((4-fluorophenyl)sulfonyl)butanamide
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Description
N-(benzo[b]thiophen-5-yl)-4-((4-fluorophenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C18H16FNO3S2 and its molecular weight is 377.45. The purity is usually 95%.
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Scientific Research Applications
Chemical and Biological Sensing
The development of reaction-based fluorescent probes for the selective detection of toxic benzenethiols over biologically active aliphatic thiols highlights the application of related chemical structures in environmental and biological sciences. These probes utilize intramolecular charge transfer pathways for discrimination, demonstrating high selectivity and sensitivity, which are crucial for monitoring thiophenols in water samples, suggesting potential environmental monitoring applications (Wang et al., 2012).
Molecular Electronics
In the domain of molecular electronics, simple and accessible aryl bromides, including those related to the target compound, serve as useful building blocks for creating molecular wires through efficient synthetic transformations. These developments underscore the significance of such structures in crafting the next generation of electronic materials (Stuhr-Hansen et al., 2005).
Pharmacological Innovations
Explorations in pharmacology reveal the synthesis of derivatives aiming at enhancing selectivity and potency for specific receptors, illustrating the therapeutic potential of these chemical structures. For instance, studies have focused on creating selective cyclooxygenase-2 inhibitors by modifying the sulfonamide group, leading to compounds with promising applications in treating inflammation and pain (Hashimoto et al., 2002).
Material Science
Research on polyimides derived from thiophenyl-substituted benzidines, including those related to the target compound, demonstrates their potential in producing materials with high refractive indices and low birefringence. These properties are vital for applications in optoelectronics and photonics, where transparent and high-performance materials are required (Tapaswi et al., 2015).
Environmental and Biological Monitoring
The synthesis of compounds for selective MT2 receptor ligands and their pharmacological evaluation reveals the application of these chemical structures in medicinal chemistry, particularly in developing treatments for disorders related to melatonin receptors. Such research paves the way for new therapeutic agents with improved selectivity and efficacy (Mesangeau et al., 2011).
Properties
IUPAC Name |
N-(1-benzothiophen-5-yl)-4-(4-fluorophenyl)sulfonylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO3S2/c19-14-3-6-16(7-4-14)25(22,23)11-1-2-18(21)20-15-5-8-17-13(12-15)9-10-24-17/h3-10,12H,1-2,11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWUQTPQMIQRCGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)S(=O)(=O)CCCC(=O)NC2=CC3=C(C=C2)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.